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Compound of Interest

Compound Name: Bekanamycin sulfate

Cat. No.: B7818833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bekanamycin, also known as Kanamycin B, is an aminoglycoside antibiotic effective against a

broad spectrum of Gram-positive and Gram-negative bacteria.[1][2] It functions by binding to

the 30S ribosomal subunit, which inhibits protein synthesis and ultimately leads to bacterial cell

death.[1] In laboratory settings, bekanamycin sulfate is frequently utilized as a selective agent

for bacteria that have been transformed with plasmids conferring kanamycin resistance.[1] This

document provides a detailed protocol for the preparation of a bekanamycin sulfate stock

solution for research applications.

Data Presentation
A summary of the key quantitative data for bekanamycin sulfate is presented in the table

below for easy reference.
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Property Value Citations

Synonyms
Kanamycin B sulfate,

Kanendos, Stereocidin
[1]

Molecular Formula C₁₈H₃₇N₅O₁₀ · H₂SO₄

Molecular Weight 581.59 g/mol

Solubility in Water 50 mg/mL to 100 mg/mL

Recommended Stock Conc. 10 mg/mL to 100 mg/mL

Typical Working Conc.
50 µg/mL (can range from 10-

100 µg/mL)

Storage (Aliquots)

-20°C for long-term (up to 6

months); 2-8°C for short-term

(weeks)

Experimental Protocol
This protocol outlines the steps to prepare a sterile 50 mg/mL stock solution of bekanamycin
sulfate.

Materials:

Bekanamycin sulfate powder (CAS: 29701-07-3)

Sterile, ultrapure water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile syringe (e.g., 10 mL or 20 mL)

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes (e.g., 1.5 mL) for aliquoting

Personal Protective Equipment (PPE):
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Lab coat

Gloves

Safety glasses

Procedure:

Calculations: To prepare 10 mL of a 50 mg/mL stock solution, you will need 500 mg of

bekanamycin sulfate powder.

Weighing: In a clean, designated weighing area, carefully weigh out 500 mg of

bekanamycin sulfate powder and transfer it to a sterile conical tube.

Dissolving: Add approximately 8 mL of sterile, ultrapure water to the conical tube containing

the powder. Vortex the tube until the powder is completely dissolved. The solution should be

clear and colorless. If the powder does not dissolve easily, gentle warming or sonication for

5-10 minutes can be applied.

Volume Adjustment: Once the powder is fully dissolved, add sterile, ultrapure water to bring

the final volume to 10 mL.

Sterilization: Draw the bekanamycin sulfate solution into a sterile syringe. Attach a 0.22 µm

sterile syringe filter to the syringe and filter the solution into a new sterile conical tube. This

step is crucial for removing any potential microbial contamination.

Aliquoting and Storage: To prevent repeated freeze-thaw cycles, which can decrease the

antibiotic's effectiveness, aliquot the sterile stock solution into smaller, working volumes (e.g.,

1 mL) in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with the name of the solution ("Bekanamycin Sulfate"),

the concentration (50 mg/mL), and the date of preparation.

Storage: Store the aliquots at -20°C for long-term use (up to six months) or at 2-8°C for

short-term use (up to a few weeks). For extended long-term storage, -80°C is recommended.

Usage:
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The typical working concentration of bekanamycin in bacterial culture media is 50 µg/mL. To

achieve this, dilute the 50 mg/mL stock solution 1:1000 into the autoclaved and cooled media.

Experimental Workflow

Workflow for Bekanamycin Sulfate Stock Solution Preparation
1. Calculation of

Bekanamycin Sulfate Powder

2. Weighing of
Bekanamycin Sulfate Powder

3. Dissolving in
Sterile Ultrapure Water

4. Volume Adjustment
to Final Concentration

5. Sterile Filtration
(0.22 µm filter)

6. Aliquoting into
Sterile Tubes

7. Labeling of Aliquots

8. Storage at
-20°C or 2-8°C
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Click to download full resolution via product page

Caption: Workflow for the preparation of a sterile Bekanamycin sulfate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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